Cas no 2363-84-0 (Hexanal, 2-oxo-)

• Product Name: Hexanal, 2-oxo-
• CAS No: 2363-84-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 258271
• PubChem ID: 142755
• Update Time: 2025-04-19

Hexanal, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-oxo-
• 2-oxohexanal
• SCHEMBL402698
• 2363-84-0
• DTXSID50178304
• 2-Oxo-hexanal
• Pentanol Keton
• QHOSFZIXOKVGHK-UHFFFAOYSA-N

• Inchi： 1S/C6H10O2/c1-2-3-4-6(8)5-7/h5H,2-4H2,1H3
• InChI Key： QHOSFZIXOKVGHK-UHFFFAOYSA-N
• SMILES： O=C(C=O)CCCC

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14